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Compound of Interest

Compound Name: Tug-891

Cat. No.: B15604928 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for utilizing Tug-891, a potent and

selective agonist for the free fatty acid receptor 4 (FFA4), in calcium mobilization assays. This

document includes detailed protocols, data presentation tables, and diagrams to facilitate the

successful implementation and interpretation of these experiments.

Introduction
Tug-891 is a synthetic agonist of the free fatty acid receptor 4 (FFA4), also known as GPR120.

[1][2][3] FFA4 is a G-protein coupled receptor (GPCR) that is activated by medium and long-

chain free fatty acids.[4][5][6] Upon activation, FFA4 primarily couples to the Gαq/11 subunit,

initiating a signaling cascade that leads to the mobilization of intracellular calcium.[4][6][7][8]

This makes calcium mobilization a reliable readout for assessing the activity of Tug-891 and

screening for other FFA4 modulators. Tug-891 exhibits high selectivity for FFA4 over other free

fatty acid receptors like FFA1, FFA2, and FFA3.[1][3]

Principle of the Assay
The calcium mobilization assay measures the transient increase in intracellular calcium

concentration ([Ca²⁺]i) following the activation of FFA4 by Tug-891. This is typically achieved

by pre-loading cells expressing FFA4 with a fluorescent calcium indicator dye. When Tug-891
binds to FFA4, it activates the Gαq/11 pathway, leading to the activation of phospholipase C
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(PLC).[8] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol 1,4,5-

trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic

reticulum (ER), triggering the release of stored calcium into the cytoplasm.[8][9] The fluorescent

dye binds to the increased intracellular calcium, resulting in a detectable change in

fluorescence intensity, which is proportional to the extent of receptor activation.

Data Presentation
Table 1: Potency of Tug-891 in Calcium Mobilization
Assays

Cell Line Receptor pEC₅₀ EC₅₀ (µM) Reference

Flp-In T-REx 293 human FFA4 7.36 0.0436 [1][3][7]

- mouse FFA4 7.77 0.0169 [1][3]

Table 2: Selectivity of Tug-891
Receptor Assay Type pEC₅₀ / pIC₅₀

Selectivity vs.
hFFA4 (fold)

Reference

human FFA4 Ca²⁺ Mobilization 7.36 (pEC₅₀) - [3][7]

human FFA1 Ca²⁺ Mobilization 4.19 (pEC₅₀) ~1480 [3]

human FFA2 - No activity >1000 [3]

human FFA3 - No activity >1000 [3]

mouse FFA1 Ca²⁺ Mobilization 7.03 (pEC₅₀)
~0.2 (less

selective)
[10]

RAW264.7

(mouse)
TNF-α Inhibition 5.86 (pIC₅₀) - [11]

3T3-L1 (mouse) Glucose Uptake 5.86 (pEC₅₀) - [11]

Signaling Pathway and Experimental Workflow
FFA4 Signaling Pathway Activated by Tug-891
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Caption: FFA4 signaling cascade initiated by Tug-891.

Experimental Workflow for Calcium Mobilization Assay
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Cell Preparation

Dye Loading

Compound Treatment & Measurement

Data Analysis

1. Seed FFA4-expressing cells
in a 96/384-well plate

2. Culture cells to form
a confluent monolayer

3. Prepare calcium indicator
dye solution (e.g., Fluo-4 AM)

4. Incubate cells with
the dye solution

5. Measure baseline
fluorescence

6. Add Tug-891 (or other compounds)
to the wells

7. Immediately measure fluorescence
kinetically over time

8. Calculate fluorescence change
(ΔF/F₀)

9. Generate dose-response curves

10. Calculate EC₅₀ values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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